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Compound of Interest

Compound Name: Tiglic Acid-d3

Cat. No.: B562642

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tiglic Acid-d3 reference material with its
non-deuterated counterpart, Tiglic Acid, and its geometric isomer, Angelic Acid. This document
is intended to assist researchers in selecting the most appropriate reference standard for their
analytical needs, with a focus on applications in mass spectrometry-based assays.
Experimental data and detailed protocols are provided to support objective comparison and
practical implementation.

Product Comparison

The selection of an appropriate reference standard is critical for the accuracy and reliability of
analytical measurements. This section compares the key specifications of Tiglic Acid-d3, Tiglic
Acid, and Angelic Acid reference materials. The data presented is representative of typical
Certificates of Analysis (CoA) for high-purity reference standards.
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Parameter Tiglic Acid-d3 Tiglic Acid Angelic Acid
Chemical Formula CsHsDsOz CsHsO2 CsHsO2
Molecular Weight 103.14 g/mol 100.12 g/mol 100.12 g/mol
CAS Number 19146-57-7 80-59-1 565-63-9
Chemical Purity (by 299.5% 299.5% 298%

GC/HPLC)

Isotopic Purity (D-

enrichment)

=99 atom % D

Not Applicable

Not Applicable

Geometric Purity

(trans-isomer)

=299%

=299%

Not Applicable (cis-

isomer)

Water Content (by
Karl Fischer)

<0.5%

<0.5%

<0.5%

Appearance

White to off-white

solid

White crystalline solid

White crystalline solid

Solubility

Soluble in methanol,
ethanol, DMSO

Soluble in water,

methanol, ethanol

Soluble in hot water,

ethanol, ether

Key Considerations for Selection

o Tiglic Acid-d3 is the ideal internal standard for quantitative analysis of tiglic acid by mass

spectrometry. Its identical chemical properties to the unlabeled analyte ensure co-elution in
chromatographic systems and similar ionization efficiency, while the mass difference allows
for clear differentiation and correction for matrix effects and variations in sample preparation.

Tiglic Acid serves as the primary analytical standard for calibration and quantification in
various analytical methods, including HPLC-UV and GC-FID.

Angelic Acid, as the cis-isomer of tiglic acid, is a critical reference material for specificity and
selectivity studies in analytical method development. It is essential for ensuring that the
analytical method can distinguish between the two isomers, which may have different
biological activities or metabolic fates.
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Experimental Protocols

A robust and validated analytical method is crucial for accurate quantification. The following is a
detailed protocol for the analysis of tiglic acid in biological matrices using High-Performance
Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with Tiglic Acid-d3 as an
internal standard.

Protocol: Quantification of Tiglic Acid in Plasma using
HPLC-MSIMS

1. Objective: To accurately quantify the concentration of tiglic acid in human plasma samples.
2. Materials and Reagents:

« Tiglic Acid reference standard

» Tiglic Acid-d3 internal standard

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Human plasma (blank)

3. Sample Preparation:

e Thaw plasma samples on ice.

o Spike 50 pL of plasma with 10 pL of Tiglic Acid-d3 internal standard solution (1 pg/mL in
methanol).

» Vortex for 10 seconds.

e Add 200 pL of ice-cold acetonitrile to precipitate proteins.

o Vortex for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in 100 pL of the initial mobile phase (95:5 Water:Acetonitrile with
0.1% Formic Acid).

Transfer to an autosampler vial for analysis.

. HPLC Conditions:
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient:

0-0.5 min: 5% B

[e]

0.5-3.0 min: 5% to 95% B

[e]

3.0-4.0 min: 95% B

o

[¢]

4.0-4.1 min: 95% to 5% B

4.1-5.0 min: 5% B

[¢]

Flow Rate: 0.4 mL/min
Column Temperature: 40°C
Injection Volume: 5 pL
. Mass Spectrometry Conditions (Negative lon Mode):
lon Source: Electrospray lonization (ESI)
Multiple Reaction Monitoring (MRM) Transitions:

o Tiglic Acid: Q1 (m/z) 99.1 -> Q3 (m/z) 55.1
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o Tiglic Acid-d3: Q1 (m/z) 102.1 -> Q3 (m/z) 58.1
e lonSpray Voltage: -4500 V
e Temperature: 550°C

» Collision Gas: Nitrogen

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the quantification of

tiglic acid.

Sample Preparation Data Processing

Analysis g
Plasma Sample Spike with Tiglic Acid-d3 Protein Precipitation Centrifugation Evaporation Reconstitution HPLC Separation MS/MS Detection Quantification

Click to download full resolution via product page

Analytical workflow for tiglic acid quantification.

Metabolic Pathway of Tiglic Acid

Tiglic acid is a metabolite in the degradation pathway of the amino acid isoleucine.
Understanding this pathway is crucial for interpreting experimental results in metabolic studies.
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Simplified metabolic pathway of isoleucine degradation.

This guide provides a foundational understanding of Tiglic Acid-d3 and its utility as a

reference material. For specific applications, further method development and validation are
recommended.

« To cite this document: BenchChem. [A Comparative Guide to Tiglic Acid-d3 Reference
Material for Analytical Applications]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b562642#certificate-of-analysis-for-tiglic-acid-d3-
reference-material]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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